Cas no 219580-32-2 (1-Boc-pyrazole)

• Product Name: 1-Boc-pyrazole
• CAS No: 219580-32-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00800729
• CID: 822885
• PubChem ID: 329761606
• Update Time: 2026-04-29

1-Boc-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-Pyrazole
• 1H-PYRAZOLE, N-BOC PROTECTED
• tert-Butyl 1H-Pyrazole-1-carboxylate
• tert-butyl pyrazole-1-carboxylate
• 1H-Pyrazole, N1-BOC protected
• 1H-Pyrazole-1-carboxylic acid,1,1-dimethylethyl ester
• 1-N-Boc-pyrazole
• N-Boc-pyrazole
• tert-butyl1H-pyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylic acid, 1,1-dimethylethyl ester
• KSC196S6T
• AMOT0260
• BSJFXAFLSWDUPK-UHFFFAOYSA-N
• FCH1122309
• TRA0031551
• 1-Boc-pyrazole

• MDL： MFCD00800729
• Inchi： 1S/C8H12N2O2/c1-8(2,3)12-7(11)10-6-4-5-9-10/h4-6H,1-3H3
• InChI Key： BSJFXAFLSWDUPK-UHFFFAOYSA-N
• SMILES： O(C(N1C([H])=C([H])C([H])=N1)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• Molecular Weight: 168.19
• XLogP3: 1.5

Experimental Properties

• Density: 1.036 g/mL at 25 °C
• Boiling Point: 161 °C/760 mmHg
• Flash Point: 94℃
• Refractive Index: n20/D 1.472
• PSA: 44.12000
• LogP: 1.66630

1-Boc-pyrazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36-37
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-Boc-pyrazole

Recent Advances in the Application of 1-Boc-pyrazole (CAS: 219580-32-2) in Chemical Biology and Pharmaceutical Research

1-Boc-pyrazole (CAS: 219580-32-2) is a versatile chemical intermediate that has garnered significant attention in recent years due to its broad applications in medicinal chemistry and drug discovery. The Boc (tert-butoxycarbonyl) protecting group enhances the stability and reactivity of the pyrazole ring, making it a valuable scaffold for the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, underscoring its importance in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Boc-pyrazole as a key intermediate in the synthesis of novel JAK3 inhibitors. The researchers utilized a multi-step synthetic route, starting with 1-Boc-pyrazole, to develop compounds with high selectivity and potency against JAK3, a target implicated in autoimmune diseases. The study reported IC50 values in the nanomolar range, suggesting promising therapeutic potential for conditions such as rheumatoid arthritis and psoriasis.

In addition to its role in kinase inhibition, 1-Boc-pyrazole has been explored as a building block for antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of pyrazole-containing derivatives with potent activity against drug-resistant bacterial strains. The researchers attributed the enhanced bioactivity to the strategic incorporation of the Boc group, which improved the compounds' pharmacokinetic properties. These findings open new avenues for addressing the global challenge of antibiotic resistance.

Another notable application of 1-Boc-pyrazole is in the field of anti-inflammatory drug development. A 2022 study in the European Journal of Medicinal Chemistry reported the design and synthesis of pyrazole-based COX-2 inhibitors using 1-Boc-pyrazole as a starting material. The lead compound exhibited significant anti-inflammatory activity in vivo, with reduced gastrointestinal toxicity compared to traditional NSAIDs. This research highlights the potential of 1-Boc-pyrazole derivatives as safer alternatives for treating chronic inflammatory conditions.

Beyond its pharmacological applications, 1-Boc-pyrazole has also found use in chemical biology as a tool for protein labeling and bioconjugation. A recent Nature Communications article detailed the development of a pyrazole-based probe for selective labeling of cysteine residues in proteins. The Boc group was instrumental in achieving high selectivity and yield, enabling researchers to study protein-protein interactions with unprecedented precision. This innovative approach has implications for both basic research and drug discovery.

In conclusion, 1-Boc-pyrazole (CAS: 219580-32-2) continues to be a cornerstone in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with the unique properties imparted by the Boc protecting group, makes it indispensable for the development of novel therapeutics and research tools. Future studies are expected to further expand its applications, particularly in targeted drug delivery and precision medicine.